Cas no 61599-79-9 (1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone)
![1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone structure](https://ossimg.kuujia.com/scimg/62000/61599-79-9x500.png)
61599-79-9 structure
Product Name:1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone
CAS No:61599-79-9
MF:C9H7IO3
MW:290.054555177689
CID:528988
PubChem ID:323442
Update Time:2025-04-19
1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone
- 1-(6-iodo-1,3-benzodioxol-5-yl)ethanone
- Ethanone, 1-(6-iodo-1,3-benzodioxol-5-yl)-
- 2-iodo-4,5-methylenedioxyacetophenone
- AK127842
- KB-215534
- NSC283795
-
- Inchi： 1S/C9H7IO3/c1-5(11)6-2-8-9(3-7(6)10)13-4-12-8/h2-3H,4H2,1H3
- InChI Key： YANLLDSDLADEEO-UHFFFAOYSA-N
- SMILES： IC1=CC2=C(C=C1C(C)=O)OCO2
Computed Properties
- Exact Mass: 289.94351
- Monoisotopic Mass: 289.94399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
- LogP: 2.22250
1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153281-1g |
1-(6-iodobenzo[d][1,3]dioxol-5-yl)ethan-1-one |
61599-79-9 | 95% | 1g |
$632 | 2021-06-09 | |
| Chemenu | CM153281-1g |
1-(6-iodobenzo[d][1,3]dioxol-5-yl)ethan-1-one |
61599-79-9 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A159001784-1g |
1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone |
61599-79-9 | 95% | 1g |
$560.32 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1665169-1g |
1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethan-1-one |
61599-79-9 | 98% | 1g |
￥4569.00 | 2024-05-06 |
1-(6-Iodobenzo[d][1,3]dioxol-5-yl)ethanone Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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